N-(2,5-dimethylphenyl)-2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-(3,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-14-5-6-16(3)20(11-14)25-21(28)13-31-24-26-19-9-10-30-22(19)23(29)27(24)18-8-7-15(2)17(4)12-18/h5-12H,13H2,1-4H3,(H,25,28)
• InChI Key: GMTKOFZKTSCVIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)SC=C3
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activity

N-(2,5-dimethylphenyl)-2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide and its analogues have been studied for their potential dual inhibitory activity against human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making them targets for antitumor agents. The compound exhibited potent dual inhibition, with one classical analogue being the most potent dual inhibitor of human TS and DHFR known to date, highlighting its potential in cancer research and therapy (Gangjee et al., 2008).

Structural Analysis

Structural studies have been conducted on related compounds to understand their molecular conformation and interactions. X-ray structure determination has helped in proposing structures for compounds derived from similar chemical reactions, offering insights into their chemical behavior and potential applications in designing new molecules with desired properties (Banfield, Fallon, & Gatehouse, 1987).

Molecular Conformation Studies

Investigations into the molecular conformation of related compounds have revealed insights into their folded conformation and intramolecular hydrogen bonding. These studies are essential for understanding the molecular interactions and stability of these compounds, which is crucial for their potential applications in various scientific research fields (Subasri et al., 2016).

Vibrational Spectroscopic Analysis

Vibrational spectroscopic analysis has been used to characterize the antiviral active molecule N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl]acetamide. This analysis helps in identifying vibrational signatures, which are pivotal for understanding the molecular structure and interactions. Such studies contribute to the field of molecular spectroscopy and its application in identifying and characterizing new compounds (Jenepha Mary, Pradhan, & James, 2022).